Cas no 2228627-84-5 (1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine)
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine
- 2228627-84-5
- EN300-1996846
-
- Inchi: 1S/C9H14ClN3/c1-3-13-6-12-8(10)7(13)9(11-2)4-5-9/h6,11H,3-5H2,1-2H3
- InChI Key: FFIIWIPKUOXUJP-UHFFFAOYSA-N
- SMILES: ClC1=C(C2(CC2)NC)N(C=N1)CC
Computed Properties
- Exact Mass: 199.0876252g/mol
- Monoisotopic Mass: 199.0876252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 29.8Ų
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1996846-0.05g |
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine |
2228627-84-5 | 0.05g |
$1464.0 | 2023-09-16 | ||
| Enamine | EN300-1996846-0.1g |
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine |
2228627-84-5 | 0.1g |
$1533.0 | 2023-09-16 | ||
| Enamine | EN300-1996846-0.25g |
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine |
2228627-84-5 | 0.25g |
$1604.0 | 2023-09-16 | ||
| Enamine | EN300-1996846-0.5g |
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine |
2228627-84-5 | 0.5g |
$1673.0 | 2023-09-16 | ||
| Enamine | EN300-1996846-1.0g |
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine |
2228627-84-5 | 1g |
$1742.0 | 2023-05-31 | ||
| Enamine | EN300-1996846-2.5g |
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine |
2228627-84-5 | 2.5g |
$3417.0 | 2023-09-16 | ||
| Enamine | EN300-1996846-5.0g |
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine |
2228627-84-5 | 5g |
$5056.0 | 2023-05-31 | ||
| Enamine | EN300-1996846-10.0g |
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine |
2228627-84-5 | 10g |
$7497.0 | 2023-05-31 | ||
| Enamine | EN300-1996846-1g |
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine |
2228627-84-5 | 1g |
$1742.0 | 2023-09-16 | ||
| Enamine | EN300-1996846-5g |
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine |
2228627-84-5 | 5g |
$5056.0 | 2023-09-16 |
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine
Introduction to 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine (CAS No. 2228627-84-5) and Its Emerging Applications in Chemical Biology
The compound 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine (CAS No. 2228627-84-5) represents a significant advancement in the realm of chemical biology, particularly in the design and development of novel pharmacological agents. This heterocyclic amine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a 4-chloro-substituted imidazole core alongside a methylated cyclopropane moiety endows the molecule with distinct electronic and steric properties, making it a versatile scaffold for medicinal chemistry investigations.
Recent studies have highlighted the compound's potential as an intermediate in the synthesis of bioactive molecules targeting various therapeutic pathways. The imidazole ring, a well-documented pharmacophore, is known for its ability to interact with biological macromolecules, particularly enzymes and receptors. In this context, the 4-chloro substitution at the imidazole ring enhances electrophilicity, facilitating further functionalization and enabling the creation of more complex derivatives with tailored biological profiles. This feature has been exploited in recent research to develop inhibitors of kinases and other enzyme targets relevant to inflammatory and oncological diseases.
The N-methylcyclopropan-1-amine moiety contributes additional structural rigidity, which can be critical for optimizing binding affinity and selectivity in drug design. Cyclopropane derivatives are increasingly recognized for their ability to modulate protein-protein interactions and their potential as scaffolds for small-molecule drugs due to their unique conformational constraints. The combination of these structural elements in 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine suggests a multifaceted approach to drug discovery, where both the imidazole and cyclopropane functionalities can be leveraged to achieve desired pharmacological effects.
Emerging research indicates that derivatives of this compound exhibit notable activity in preclinical models relevant to metabolic disorders. The 4-chloroimidazole scaffold has been shown to interfere with signaling pathways involving adrenergic receptors, making it a promising candidate for exploring treatments against conditions such as obesity and type 2 diabetes. Furthermore, the methylated amine group provides a site for further derivatization, allowing chemists to fine-tune solubility, metabolic stability, and target engagement properties. This adaptability has positioned 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine as a valuable building block in synthetic chemistry efforts aimed at addressing unmet medical needs.
In the realm of medicinal chemistry, the synthesis of this compound exemplifies the growing trend toward rational drug design driven by computational modeling and high-throughput screening data. Advances in molecular simulation have enabled researchers to predict how modifications to the core structure will influence biological activity, leading to more efficient development pipelines. The cas no2228627-84-5 identifier ensures traceability and reproducibility in experimental protocols, which are essential for translating laboratory findings into clinical applications. By leveraging insights from structure-based drug design, scientists are increasingly able to generate novel analogs with enhanced efficacy and reduced side effects.
The versatility of 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine extends beyond its immediate pharmacological applications; it also serves as a model system for studying heterocyclic chemistry. The interplay between electronic effects induced by the chloro group, steric hindrance from the cyclopropane ring, and hydrogen bonding potential of the amine functionality provides a rich ground for mechanistic investigations. Such studies not only deepen our understanding of molecular recognition but also inform future generations of drug discovery strategies.
Looking ahead, the integration of machine learning techniques into virtual screening processes is poised to accelerate the discovery of new derivatives based on this scaffold. Predictive models trained on large datasets can identify optimal positions for further functionalization, reducing the time required for hit identification and lead optimization. This synergy between experimental chemistry and computational methods underscores the importance of interdisciplinary collaboration in advancing pharmaceutical sciences. As researchers continue to explore the therapeutic potential of compounds like 1-(4-chloro-1-ethyl-H-imidazol 5 -yl)-N-methyl-cyclo-propan 1 -amine, new opportunities are likely to emerge for treating complex diseases with greater precision.
The compound's unique combination of structural features also makes it an attractive candidate for exploring novel delivery systems, such as prodrugs or targeted nanoparticles. By modulating solubility or bioavailability through strategic derivatization, chemists can enhance therapeutic outcomes while minimizing systemic exposure. Such innovations align with global efforts to improve patient care through personalized medicine approaches.
In conclusion, 2228627 84 5 CAS number serves as a gateway to understanding how intricate molecular architectures can yield compounds with profound biological significance . As research progresses ,the full potential of this molecule is expected unfold across multiple therapeutic domains ,driven by both empirical experimentation computational modeling . Its continued study promises not only breakthroughs in drug development but also insights into fundamental aspects molecular interactions .
2228627-84-5 (1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-N-methylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)